Cas no 1805496-28-9 (Methyl 5-cyano-4-(difluoromethyl)-3-methoxypyridine-2-carboxylate)

• Product Name: Methyl 5-cyano-4-(difluoromethyl)-3-methoxypyridine-2-carboxylate
• CAS No: 1805496-28-9
• MF: C₁₀H₈F₂N₂O₃
• MW: 242.178929328918
• CID: 4875905
• Update Time: 2025-10-31

Methyl 5-cyano-4-(difluoromethyl)-3-methoxypyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-cyano-4-(difluoromethyl)-3-methoxypyridine-2-carboxylate

• Inchi： 1S/C10H8F2N2O3/c1-16-8-6(9(11)12)5(3-13)4-14-7(8)10(15)17-2/h4,9H,1-2H3
• InChI Key： ABPWPOLHLIAWMS-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CN=C(C(=O)OC)C=1OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 329
• XLogP3: 1.3
• Topological Polar Surface Area: 72.2

Additional information on Methyl 5-cyano-4-(difluoromethyl)-3-methoxypyridine-2-carboxylate

Research Brief on Methyl 5-cyano-4-(difluoromethyl)-3-methoxypyridine-2-carboxylate (CAS: 1805496-28-9)

Methyl 5-cyano-4-(difluoromethyl)-3-methoxypyridine-2-carboxylate (CAS: 1805496-28-9) is a pyridine derivative that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its unique difluoromethyl and cyano functional groups, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its role in the development of novel therapeutic agents, particularly in the areas of oncology and infectious diseases.

One of the key areas of research involving this compound is its use as a building block for the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and the structural features of Methyl 5-cyano-4-(difluoromethyl)-3-methoxypyridine-2-carboxylate make it an attractive candidate for the design of selective inhibitors. Recent publications have highlighted its incorporation into compounds that exhibit potent inhibitory activity against specific kinases, such as EGFR and BRAF, which are implicated in various cancers.

In addition to its applications in oncology, this compound has also been investigated for its potential in antimicrobial drug development. The difluoromethyl group, in particular, has been shown to enhance the metabolic stability and bioavailability of drug candidates, making it a valuable moiety in the design of new antibiotics. Recent studies have demonstrated the efficacy of derivatives of Methyl 5-cyano-4-(difluoromethyl)-3-methoxypyridine-2-carboxylate against resistant bacterial strains, offering promising avenues for addressing the global challenge of antibiotic resistance.

The synthesis and optimization of Methyl 5-cyano-4-(difluoromethyl)-3-methoxypyridine-2-carboxylate have also been the focus of recent research. Advances in synthetic methodologies, including catalytic fluorination and microwave-assisted reactions, have improved the efficiency and scalability of its production. These developments are critical for enabling large-scale applications in drug discovery and ensuring the availability of high-quality material for further studies.

In conclusion, Methyl 5-cyano-4-(difluoromethyl)-3-methoxypyridine-2-carboxylate represents a promising scaffold in medicinal chemistry, with diverse applications in the development of kinase inhibitors and antimicrobial agents. Ongoing research continues to uncover its potential, and future studies are expected to further elucidate its mechanistic roles and therapeutic benefits. The compound's unique structural features and versatility make it a valuable asset in the quest for novel and effective treatments for complex diseases.